2-Pentyl-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-pentyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C9H13NO2S/c1-2-3-4-5-8-10-6-7(13-8)9(11)12/h6H,2-5H2,1H3,(H,11,12)
• InChI Key: JUAWFSIKJVERBY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=NC=C(S1)C(=O)O
• Molecular Formula: C9H13NO2S
• DSSTOX Substance ID: DTXSID70601008
• Molecular Weight: 199.27 g/mol
• CAS RN: 30709-71-8

Description

The compound “2-Pentyl-1,3-thiazole-5-carboxylic acid” is a structural analogue of febuxostat. The thiazole ring, which is a part of this compound, consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Synthesis Analysis

A series of 2-(substituted benzylamino)-4-methylthiazole-5-carboxylic acid was designed and synthesized as a structural analogue of febuxostat. A methylene amine spacer was incorporated between the phenyl ring and thiazole ring in contrast to febuxostat in which the phenyl ring was directly linked with the thiazole moiety.

Molecular Structure Analysis

The thiazole ring in the compound consists of sulfur and nitrogen, which makes it a versatile entity in actions and reactions. The pi (π) electrons in the ring are free to move from one bond to other bonds, giving it aromatic ring properties.

Chemical Reactions Analysis

The thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently.

Physical And Chemical Properties Analysis

The compound “2-Pentyl-1,3-thiazole-5-carboxylic acid” has a molecular weight of 129.14 g/mol. Its molecular formula is C4H3NO2S. The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4.

Scientific Research Applications

Xanthine Oxidase Inhibition

• Application : Thiazole-5-carboxylic acid derivatives have been designed and synthesized as potent XO inhibitors. These compounds exhibit activity against the enzyme, with GK-20 being the most potent (IC₅₀ = 0.45 µM). .

Anticancer Properties

• Application : Compound 11, a derivative of 2-aminothiazole, selectively targets glioblastoma and melanoma cells. .

DNA Interaction and Topoisomerase Inhibition

• Application : Voreloxin, a thiazole-containing compound, binds to DNA and interacts with topoisomerase II. .

Cytotoxicity Against Cancer Cell Lines

• Application : The pyrimidine scaffold 2-amino-4-(4-chlorophenyl)-6-(4-phenylthiazol-2-yl)-4H-pyran-3,5-dicarbonitrile (17, X = Cl) exhibits maximum cytotoxicity among synthesized compounds. .

Mechanism of Action

Target of Action

Thiazole derivatives have been reported to inhibit xanthine oxidase , an enzyme involved in purine metabolism .

Mode of Action

Thiazole derivatives have been shown to block the catalytic active site of xanthine oxidase, preventing the substrate from binding . This suggests that 2-Pentyl-1,3-thiazole-5-carboxylic acid may interact with its targets in a similar manner.

Biochemical Pathways

This enzyme catalyzes the oxidation of hypoxanthine and xanthine to uric acid . Therefore, the inhibition of this enzyme could potentially affect purine metabolism.

Pharmacokinetics

Thiazole compounds are known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . This suggests that the compound may have similar solubility properties, which could influence its bioavailability.

Result of Action

The inhibition of xanthine oxidase by thiazole derivatives could potentially lead to a decrease in uric acid production , which could have implications for conditions such as gout and oxidative damage to tissues .

Action Environment

It is known that thiazole compounds are stable at room temperature but can decompose under high temperature and acidic conditions . This suggests that the action of 2-Pentyl-1,3-thiazole-5-carboxylic acid may also be influenced by environmental factors such as temperature and pH.

Future Directions

Thiazole-bearing compounds have been the focus of medicinal chemists in order to develop novel therapeutic agents for a variety of pathological conditions. The current review may succeed in drawing the attention of medicinal chemists to finding new leads, which may later be translated into new drugs.